Cas no 16224-32-1 (DL-Carnitine Benzyl Ester Chloride)

• Product Name: DL-Carnitine Benzyl Ester Chloride
• CAS No: 16224-32-1
• Molecular Formula: C₇H₁₅NO₃^.HCl
• Molecular Weight: 197.65984
• CID: 121502
• PubChem ID: 9794197

DL-Carnitine Benzyl Ester Chloride Properties

Names and Identifiers

• 1-Butanaminium,2-hydroxy-N,N,N-trimethyl-4-oxo-4-(phenylmethoxy)-, chloride (1:1)
• DL-CARNITINE BENZYL ESTER CHLORIDE
• (3-Carboxy-2-hydroxypropyl)trimethylammonium chloride
• 2-Hydroxy-N,N,N-trimethyl-4-oxo-4-(phenylmethoxy)-1-butanaminium chloride
• 16224-32-1
• (R)-Carnitine (hydrochloride)
• CARNITINE DL-FORM HYDROCHLORIDE [MI]
• DL-(3-CARBOXY-2-HYDROXYPROPYL)TRIMETHYLAMMONIUM HYDROXIDE INNER SALT HYDROCHLORIDE
• CAS-461-05-2
• .GAMMA.-TRIMETHYL-.BETA.-HYDROXYBUTYROBETAINE (+/- ) HYDROCHLORIDE
• 3-hydroxy-4-(trimethylazaniumyl)butanoate hydrochloride
• CARNITINE CHLORIDE, (+/-)-
• 3-hydroxy-4-(trimethylazaniumyl)butanoate;hydrochloride
• AC8488
• DL-Carnitine hydrochloride
• D-Carnitine hydrochloride
• DTXSID8045850
• JXXCENBLGFBQJM-UHFFFAOYSA-N
• 1-Propanaminium, 3-carboxy-2-hydroxy-N,N,N-trimethyl-, chloride
• DTXCID6025850
• C-1990
• AS-11627
• 3-carboxy-2-hydroxy-N,N,N-trimethylpropan-1-aminium chloride
• A826989
• d,l-Carnitine hydrochloride
• AKOS015899583
• (S)-Carnitine (hydrochloride)
• L-Carnitin 100 microg/mL in Acetonitrile
• Tox21_111339_1
• Tox21_111339
• NCGC00263894-02
• Carnitine hydrochloride
• 3-Hydroxy-4-(trimethylammonio)butanoate hydrochloride
• CCG-208519
• CARNITINE HYDROCHLORIDE, DL-
• MFCD00066100
• CARNITINE HYDROCHLORIDE [WHO-DD]
• (-)-beta-Hydroxy-gamma-(trimethylammonio)butyrate
• L-Carnitine chloride
• F64264D63N
• NCGC00094816-01

• InChIKey： JXXCENBLGFBQJM-RGMNGODLSA-N
• Inchi： InChI=1S/C7H15NO3.ClH/c1-8(2,3)5-6(9)4-7(10)11;/h6,9H,4-5H2,1-3H3;1H/t6-;/m0./s1
• SMILES： Cl.O=C(C[C@@H](C[N+](C)(C)C)O)[O-]

Computed Properties

• Exact Mass: 197.0818711g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 197.0818711g/mol
• Heavy Atom Count: 12
• Complexity: 134
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• LogP: -1.00450
• PSA: 60.36000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Carnitines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Carnitines